Cas no 33373-88-5 (2,4-dichloro-5-methylbenzonitrile)

• Product Name: 2,4-dichloro-5-methylbenzonitrile
• CAS No: 33373-88-5
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• MDL: MFCD16817654
• CID: 4646572
• PubChem ID: 50998601
• Update Time: 2025-05-21

2,4-dichloro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• E84772
• 2,4-Dichloro-5-methylbenzonitrile
• AKOS006335092
• 33373-88-5
• BS-51239
• 2,4-dichloro-5-methylbenzonitrile

• MDL： MFCD16817654
• Inchi： 1S/C8H5Cl2N/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3H,1H3
• InChI Key： UDRCQRNEVFTAIC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1C)Cl

Computed Properties

• Exact Mass: 184.9799046g/mol
• Monoisotopic Mass: 184.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,4-dichloro-5-methylbenzonitrile

2,4-Dichloro-5-Methylbenzonitrile (CAS No. 33373-88-5): A Comprehensive Overview

2,4-Dichloro-5-methylbenzonitrile (CAS No. 33373-88-5) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with chlorine atoms at the 2 and 4 positions and a methyl group at the 5 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 2,4-dichloro-5-methylbenzonitrile involves a series of carefully controlled reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for its preparation. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic pathways.

One of the most notable applications of 2,4-dichloro-5-methylbenzonitrile is in the field of materials science, particularly in the development of advanced polymers and composites. The compound serves as a key building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. Recent studies have demonstrated its potential in creating lightweight materials for aerospace applications, where both strength and durability are critical.

In addition to its role in materials science, 2,4-dichloro-5-methylbenzonitrile has found significant utility in pharmaceutical research. Its structure makes it an ideal candidate for drug design, particularly in the development of compounds targeting specific biological pathways. For example, researchers have utilized this compound as a scaffold for designing inhibitors of enzyme systems involved in cancer progression. The methyl group at the 5 position plays a crucial role in modulating the compound's bioavailability and pharmacokinetics.

The chemical stability of 2,4-dichloro-5-methylbenzonitrile is another factor that contributes to its widespread use. Studies have shown that the compound exhibits excellent resistance to oxidation and hydrolysis under standard conditions, making it suitable for long-term storage and use in diverse chemical environments. This stability is further enhanced by the electron-withdrawing effects of the chlorine atoms, which stabilize the benzonitrile core.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2,4-dichloro-5-methylbenzonitrile. Advanced quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the spatial arrangement of its substituents. These findings have paved the way for more precise predictions of its behavior in complex chemical systems.

In conclusion, 2,4-dichloro-5-methylbenzonitrile (CAS No. 33373-88-5) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and beyond. Its unique structure and chemical properties continue to drive innovative research across various disciplines. As scientific understanding advances, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.